(5-Chlorobenzo[d]isothiazol-3-yl)methanamine hydrochloride

• IUPAC Name: (5-chloro-1,2-benzothiazol-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C8H7ClN2S.ClH/c9-5-1-2-8-6(3-5)7(4-10)11-12-8;/h1-3H,4,10H2;1H
• InChI Key: WUHBHUBUCDNEEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=NS2)CN.Cl
• Molecular Formula: C8H8Cl2N2S
• Molecular Weight: 235.13 g/mol
• CAS RN: 73437-35-1

Description

Physical And Chemical Properties Analysis

“(5-Chlorobenzo[d]isothiazol-3-yl)methanamine hydrochloride” is an off-white solid. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources I accessed.

Scientific Research Applications

Isothiazolone Derivatives in Scientific Research

Isothiazolone derivatives, including compounds like Kathon CG which contains isothiazolinones, have been studied extensively for their antimicrobial properties. These compounds are effective in preventing microbial growth in various products, making them valuable as preservatives in cosmetics and industrial applications. The efficacy and safety of these compounds have been a subject of research, highlighting their potential risk of sensitization and allergic reactions in some individuals, which is critical for understanding their safe use in consumer products (de Groot & Weyland, 1988).

Pharmacological and Toxicological Profiles

The pharmacological and toxicological profiles of compounds related to isothiazolone derivatives have been explored in various studies. These investigations provide insights into the biological effects of these compounds, including their potential carcinogenicity and the mechanisms through which they may exert their biological activities. Studies have evaluated the synthesis and evaluation of thiophene analogues of known carcinogens, aiming to understand their potential carcinogenicity and biological behavior (Ashby et al., 1978).

Role in Contact Allergies

Research on isothiazolone derivatives also includes investigations into their role as contact allergens. The widespread use of these compounds in various consumer products has led to increased exposure and potential sensitization, making it crucial to understand their allergenic potential and the conditions under which sensitization may occur. This knowledge is essential for mitigating risks associated with their use (de Groot, 1987).

Safety and Hazards

The safety information available indicates that “(5-Chlorobenzo[d]isothiazol-3-yl)methanamine hydrochloride” may cause eye irritation and skin sensitization. It’s classified under hazard classifications Eye Irrit. 2 - Skin Sens. .

Mechanism of Action

The mode of action of benzothiazoles generally involves interaction with various biological targets, leading to changes in cellular processes. The specific targets and mode of action can vary greatly depending on the specific structure and functional groups present in the benzothiazole derivative .

The pharmacokinetics of benzothiazoles, including absorption, distribution, metabolism, and excretion (ADME), can also vary depending on the specific compound. Factors such as solubility, stability, and molecular size can influence the bioavailability of the compound .

The result of action of benzothiazoles can include changes in cellular processes, inhibition of growth of harmful cells or organisms, reduction of inflammation, and more . The specific effects depend on the mode of action and the biological targets of the compound.

The action environment, including factors such as pH, temperature, and presence of other compounds, can influence the action, efficacy, and stability of benzothiazoles .